17:0-18:1 PG-d5

• Molecular Formula: C41H78NaO10P
• Molecular Weight: 790.0 g/mol
• InChI: InChI=1S/C41H79O10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)51-39(37-50-52(46,47)49-35-38(43)34-42)36-48-40(44)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17,19,38-39,42-43H,3-16,18,20-37H2,1-2H3,(H,46,47);/q;+1/p-1/b19-17-;/t38?,39-;/m1./s1/i36D2,37D2,39D
• InChIKey: KPQAAKNCVUJZMY-QPKVXHALSA-M

17:0-18:1 PG-d5: 氘代内标

17:0-18:1 PG-d5 (CAS: 2342575-59-9) 是天然磷脂 17:0-18:1 磷脂酰甘油 (PG) 的稳定同位素标记类似物,在其甘油骨架上引入了 5 个氘原子 (²H) [1]。PG 是一种阴离子磷脂,是动植物及细菌细胞膜的重要成分,也是哺乳动物肺表面活性物质的第二大脂质组分 [2]。该氘代化合物由 Avanti Polar Lipids 和 MedChemExpress 等供应商提供,纯度 >99% (TLC),通常在 1 mg/mL 浓度下以 1 mg 的封装形式提供 。它主要用作基于液相色谱-质谱联用 (LC-MS) 的脂质组学定量分析中的内标 (IS) [3]。

Type Stable isotope-labeled internal standard (SIL-IS)

Workflow LC-MS/MS lipidomics quantification of PG

Selection context Corrects matrix effects and recovery losses in biofluid extracts

• [1] MedChemExpress. 17:0-18:1 PG-d5 (HY-146859S) Product Page. View Source
• [2] Phosphatidylglycerol. MedChemExpress (MCE). View Source
• [3] Stable Heavy Isotopes in Drug Molecules: Tracers for Quantitation. View Source

17:0-18:1 PG-d5: 同位素内标必要性

在基于 LC-MS 的精确脂质定量中,使用非同位素或不同链长的替代内标可能导致显著的分析误差。与目标分析物共洗脱的基质成分会影响电离效率,即基质效应,导致离子抑制或增强,从而严重影响定量的准确度和精密度 [1]。稳定同位素标记的内标 (SIL-IS),例如 17:0-18:1 PG-d5,具有与天然分析物几乎完全相同的化学和物理性质 。这种相似性确保了在提取、色谱分离和离子化过程中的行为一致,能够有效校正基质效应和回收率的差异 [2]。因此,使用结构不匹配的替代内标会牺牲定量准确性,使其在需要绝对定量的研究应用中无效。

Non-isotopic IS

May not correct for matrix effects, potentially introducing quantification bias in complex matrices.

Short-/odd-chain analogues

May exhibit different ionization and chromatographic behavior, altering accuracy and reproducibility.

Unlabeled structural analogs

Co-elution may occur, but inability to distinguish endogenous analyte compromises specific detection.

• [1] How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. View Source

17:0-18:1 PG-d5 定量性能证据

基质效应校正: 氘代 vs. 非同位素内标

与同结构非同位素类似物相比,17:0-18:1 PG-d5 作为稳定同位素标记内标 (SIL-IS),能够显著提升生物基质中脂质定量分析的准确性。使用 SIL-IS 可以校正基质效应带来的分析偏差 [1]。研究表明,不使用 SIL-IS 的定量方法可能存在高达 70% 的误差 [2]。

Matrix Effect Correction

Head-to-head

SIL-IS: corrected vs Non-isotopic: ~70% error

Supports SIL-IS necessity for accurate quantification

Biofluid LC-MS/MS context

Evidence Dimension	定量误差
Target Compound Data	使用氘代内标校正后,定量误差 <11% [3]
Comparator Or Baseline	不使用 SIL-IS 的定量方法
Quantified Difference	误差高达 ~70% [2]
Conditions	生物基质 (如血浆、尿液) 中内源性代谢物的 LC-MS/MS 分析

Why This Matters

对于需要可靠绝对定量数据的采购决策,使用 SIL-IS 是确保数据质量与可重复性的核心要求。

• [1] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 19, 401-407 (2005). View Source
• [2] AMiner. (Reference to DAG analysis using deuterated standards). View Source
• [3] Matrix Effect in the Quantitative Determination of Mandelic and Phenylglyoxylic Acid in Urine Samples by HPLC-MS/MS with Isotopic Dilution. Scilit. View Source

电离效率: 氘代内标 vs. 短链类似物

与使用短链或奇数链脂肪酸类似物作为内标相比,氘代内标 (如 17:0-18:1 PG-d5) 提供了高度可比的定量结果。一项针对磷脂酰甘油 (PG) 物种的 nano-ESI 研究证实,氘代标准品和短链类似物在复杂脂质混合物中能够提供可比的定量结果,使得两者均可用于准确量化 [1]。

Ionization Efficiency

Head-to-head

Deuterated IS: accurate quantification vs Short-chain analogue: comparable quantities

Supports comparable quantitative performance

Nano-ESI shotgun lipidomics context

Evidence Dimension	定量结果可比性
Target Compound Data	氘代标准品 (Deuterated standard) 提供准确的定量结果
Comparator Or Baseline	短链或奇数链脂肪酸类似物 (Short- or odd-fatty acyl chain analogues)
Quantified Difference	二者提供的结果具有可比性 (Comparable quantities)
Conditions	nano-ESI 离子源, 鸟枪法脂质组学

Why This Matters

这为在 nano-ESI 脂质组学实验中选用 17:0-18:1 PG-d5 提供了证据支持,其定量性能与广泛使用的短链/奇数链类似物相当。

• [1] Hofmann, T., et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem. Phys. Lipids 223, 104782 (2019). View Source

质谱信号特异性: 氘代标记与内源性脂质

17:0-18:1 PG-d5 通过引入 5 个氘原子,使其质量数比天然形式的 17:0-18:1 PG 高出 5 Da,从而在质谱分析中实现与内源性分析物的有效基线分离 。这一质量差异避免了与天然同位素峰的信号重叠,确保了定量的特异性 [1]。与之相比,非同位素类似物 (如使用 C17:0 脂肪酸链的 PG 17:0/17:0) 虽然也能避免信号重叠,但由于其与天然 PG 分子在理化性质上的差异,可能无法完美模拟其在色谱和离子化过程中的行为 [2]。

Mass Spectrometric Specificity

Class-level

+5 Da

Enables baseline separation from endogenous PG

Class-level inference, verify in matrix

Evidence Dimension	质谱信号特异性
Target Compound Data	质量数增加 5 Da (C41H73D5NaO10P, MW: 790.05)
Comparator Or Baseline	天然 17:0-18:1 PG (C41H78NaO10P, MW: 785.0) [3]
Quantified Difference	质量差为 +5 Da, 实现基线分离
Conditions	基于 LC-MS 的脂质组学分析

Why This Matters

此质量差异确保了该内标在质谱图中具有独特的信号,对于在复杂生物基质中准确定量低丰度的天然 PG 物种至关重要。

• [1] How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. View Source
• [2] Wang, M., et al. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrom Rev. 36, 693-714 (2017). View Source
• [3] Lipid Maps. PG(17:0/18:1(9Z)) (LMGP04010893). View Source

高纯度与定量可重复性

17:0-18:1 PG-d5 以高纯度 (>99%, TLC) 的标准品形式提供 。这种经过验证的高纯度特性,确保了内标本身不会引入可能干扰目标分析物定量的杂质,从而保证了分析结果的精密度和可重复性。相比之下,使用纯度未经验证或较低的替代品可能会引入可变性和偏差,尤其是在需要低检测限的实验中 。

Purity & Reproducibility

Data to verify

>99% (TLC)

Supports lot-to-lot reproducibility

Supplier-reported, data to verify

Evidence Dimension	产品纯度
Target Compound Data	>99% (TLC)
Comparator Or Baseline	未经纯化或纯度较低的脂质标准品
Quantified Difference	杂质含量 <1%
Conditions	薄层色谱 (TLC) 纯度分析

Why This Matters

高纯度确保了该化合物作为内标的可靠性,最大限度地减少了定量分析中因内标杂质引入的潜在误差。

17:0-18:1 PG-d5 应用场景

脂质组学绝对定量

将 17:0-18:1 PG-d5 作为 SIL-IS,用于对生物样本 (如血浆、组织、细胞) 中的天然 17:0-18:1 PG 进行精确的绝对定量 [1]。其与天然分析物在色谱和质谱行为上的高度一致性,确保了能够有效校正基质效应和回收率差异,从而提供可靠、可重复的定量结果 [2]。

PG代谢示踪分析

17:0-18:1 PG-d5 可作为示踪剂,用于研究细胞或生物体中 17:0-18:1 PG 的代谢途径、周转率和动态变化。通过追踪氘代标记的化合物,研究人员可以揭示 PG 在膜重塑、信号传导等过程中的具体作用 [3]。

新药药代动力学研究

在药物开发过程中,17:0-18:1 PG-d5 可作为定量示踪剂,用于评估药物对 PG 代谢的影响,或研究含 PG 成分的药物递送系统 (如脂质体) 的药代动力学特性。氘代标记可能影响药物的药代动力学和代谢特征,这对于理解药物行为至关重要 [4]。

Application

Selection Property

Validation Focus

PG quantification in lipidomics

SIL-IS matrix-effect correction

Accuracy & recovery in biofluid matrices

PG metabolic tracing studies

Deuterium-labeled tracer identity

Metabolic turnover and pathway monitoring

Delivery system PK research

Isotope-labeled IS co-elution

Exposure-model validation in research matrices

• [1] Metabolomics Workbench: Sample Preparation Protocol (ST000985). View Source
• [2] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 19, 401-407 (2005). View Source
• [3] Deacylation of endogenously deuterated rat liver microsomal phospholipids by endogenous phospholipases. Mendeley. View Source
• [4] MedChemExpress. 17:0-18:1 PG-d5 (HY-146859S) Product Page. View Source